(Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride

• Molecular Formula: C9H14ClNS
• Molecular Weight: 203.73 g/mol
• IUPAC Name: 1-cyclopropyl-N-(thiophen-2-ylmethyl)methanamine;hydrochloride
• InChI: InChI=1S/C9H13NS.ClH/c1-2-9(11-5-1)7-10-6-8-3-4-8;/h1-2,5,8,10H,3-4,6-7H2;1H
• InChI Key: VJAKEUHXXRPWDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCC2=CC=CS2.Cl

Description

(Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride is a chemical compound that features a cyclopropylmethyl group and a thiophen-2-ylmethyl group attached to an amine, with the hydrochloride salt form

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride typically involves the reaction of cyclopropylmethylamine with thiophen-2-ylmethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product. The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amine group can be reduced to form secondary or tertiary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the thiophene ring.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Conditions typically involve the use of strong bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted thiophene derivatives.

Scientific Research Applications

(Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by forming a stable complex, thereby preventing the enzyme from catalyzing its substrate .

Comparison with Similar Compounds

Similar Compounds

Cyclopropyl-thiophen-2-ylmethyl-amine: Similar structure but without the hydrochloride salt form.

Thiophene derivatives: Compounds containing the thiophene ring, such as suprofen and articaine.

Uniqueness

(Cyclopropylmethyl)[(thiophen-2-yl)methyl]aminehydrochloride is unique due to the combination of the cyclopropylmethyl and thiophen-2-ylmethyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various applications in research and industry .